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Compound of Interest

Compound Name: Oseltamivir acid

Cat. No.: B1677507 Get Quote

An Inter-laboratory Comparison of Oseltamivir Acid Quantification Assays

This guide provides a comparative overview of various liquid chromatography-tandem mass

spectrometry (LC-MS/MS) methods for the quantification of oseltamivir acid (oseltamivir

carboxylate), the active metabolite of oseltamivir, in human plasma. The data presented is

compiled from several independent laboratory validations and is intended to guide researchers,

scientists, and drug development professionals in selecting and implementing appropriate

bioanalytical assays.

Comparative Performance of Oseltamivir Acid
Quantification Assays
The following tables summarize the quantitative performance of different LC-MS/MS methods

developed for the quantification of oseltamivir and its active metabolite, oseltamivir acid.

These methods are crucial for pharmacokinetic and bioequivalence studies.

Table 1: Oseltamivir Quantification Assay Performance
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Parameter
Method 1[1]
[2]

Method 2[3]
Method 3[4]
[5]

Method 4[6] Method 5[7]

Linearity

Range

(ng/mL)

0.52 - 207.00 0.5 - 200 0.3 - 200 0.34 - 1000 5 - 1500

Lower Limit

of

Quantification

(LLOQ)

(ng/mL)

0.52 0.5 0.30 0.34 5

Accuracy (%) 91 - 102
Not explicitly

stated
97 - 105 95 - 110 ≤15% RSD

Precision

(%RSD)
0.9 - 13.7

Not explicitly

stated
<10 2.2 - 11.0 ≤15%

Extraction

Recovery (%)

Not explicitly

stated
94.4 ≥89

Not explicitly

stated
92.8

Table 2: Oseltamivir Acid (Carboxylate) Quantification Assay Performance
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Parameter
Method 1[1]
[2]

Method 2[3] Method 3[8] Method 4[6] Method 5[7]

Linearity

Range

(ng/mL)

4.08 -

1200.00
2.0 - 800 10.8 - 1251.8 0.34 - 1000 20 - 1500

Lower Limit

of

Quantification

(LLOQ)

(ng/mL)

4.08 2.0
Not explicitly

stated
0.34 20

Accuracy (%) 88 - 109
Not explicitly

stated

Not explicitly

stated
95 - 110 ≤15% RSD

Precision

(%RSD)
0.5 - 8.2

Not explicitly

stated

Not explicitly

stated
2.2 - 11.0 ≤15%

Extraction

Recovery (%)

Not explicitly

stated
92.7

Not explicitly

stated

Not explicitly

stated
100.2

Experimental Protocols
The methodologies employed in these validation studies share common principles of

bioanalytical method development, as outlined by regulatory bodies like the FDA. A general

workflow is depicted below.

Method Development Method Validation Sample Analysis

Sample Preparation Optimization
(e.g., SPE, LLE, Protein Precipitation)

LC Method Optimization
(Column, Mobile Phase)

MS/MS Parameter Optimization
(Ionization, Transitions) Selectivity & SpecificityValidated Method Linearity & Range Accuracy & Precision LLOQ & LOD Recovery & Matrix Effect Stability Studies Calibration Curve & QC SamplesApplication Analysis of Study Samples Data Processing & Reporting

Click to download full resolution via product page

Bioanalytical method validation workflow.
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Detailed Methodologies of Cited Assays
Method 1: LC-MS/MS with Solid Phase Extraction[1][2]

Sample Preparation: Solid phase extraction (SPE).

Chromatography: Reversed-phase C18 column with a stepwise gradient of 0.05% formic

acid and methanol, or a cation-exchange column with an isocratic mobile phase of 7 mM

Ammonium formate (pH 3.5 ± 0.2) and methanol (50:50, v/v).

Detection: Triple quadrupole mass spectrometer in positive ionization mode.

Internal Standards: Deuterated oseltamivir and oseltamivir carboxylate.

Method 2: LC-MS/MS with Solid Phase Extraction[3]

Sample Preparation: Solid phase extraction (SPE) from 200 µL human plasma.

Chromatography: Symmetry C18 column (100 mm × 4.6 mm, 5 µm) with an isocratic mobile

phase of 10 mM ammonium formate and acetonitrile (30:70, v/v). The run time was 2.0

minutes.

Detection: Triple quadrupole mass spectrometer using multiple reaction monitoring (MRM) in

positive ionization mode.

Internal Standards: Deuterated analogs of oseltamivir and oseltamivir carboxylate.

Method 3: HPLC-MS/MS with Liquid-Liquid Extraction[4][5]

Sample Preparation: Liquid-liquid extraction with ethyl acetate.

Chromatography: The total analysis time was 3.2 minutes.

Detection: Tandem mass spectrometry with electrospray ionization in selected reaction

monitoring mode.

Internal Standard: Venlafaxine.

Method 4: HPLC-MS/MS with Protein Precipitation[6]
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Sample Preparation: Simple protein precipitation from a small plasma volume (30 µL).

Sodium fluoride was used to prevent hydrolysis of oseltamivir.

Chromatography: Agilent Eclipse Plus C18 column (50 mm × 2.1 mm, 5.0 µm) with a pulse

gradient mobile phase of methanol/water with 2.5 mM formic acid.

Detection: AB SCIEX 3000 triple quadrupole mass spectrometer with a turbo ion spray (ESI)

source.

Internal Standards: Stable-isotope internal standards.

Method 5: Dried Blood Spot (DBS) UHPLC-MS/MS[7]

Sample Preparation: Dried blood spot (DBS) analysis, requiring a minimum sample volume.

Chromatography: Ultra high-performance liquid chromatography (UHPLC).

Detection: Triple quadrupole mass spectrometer.

Internal Standards: Not explicitly stated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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